Cas no 2764732-44-5 (1-(Benzyloxy)-2-bromo-3-fluoro-4-methylbenzene)

• Product Name: 1-(Benzyloxy)-2-bromo-3-fluoro-4-methylbenzene
• CAS No: 2764732-44-5
• MF: C₁₄H₁₂BrFO
• MW: 295.146886825562
• CID: 6795558
• PubChem ID: 164891748
• Update Time: 2025-08-05

1-(Benzyloxy)-2-bromo-3-fluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2764732-44-5
• 1-(Benzyloxy)-2-bromo-3-fluoro-4-methylbenzene
• MFCD34757007

• Inchi： 1S/C14H12BrFO/c1-10-7-8-12(13(15)14(10)16)17-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： PABDTBIOHGBFGR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C=CC=1OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 294.00556g/mol
• Monoisotopic Mass: 294.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(Benzyloxy)-2-bromo-3-fluoro-4-methylbenzene

1-(Benzyloxy)-2-bromo-3-fluoro-4-methylbenzene: A Comprehensive Overview

1-(Benzyloxy)-2-bromo-3-fluoro-4-methylbenzene is a highly specialized organic compound with the CAS number 2764732-44-5. This compound is characterized by its unique substitution pattern on the benzene ring, which includes a benzyloxy group, a bromine atom, a fluorine atom, and a methyl group. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in various fields of research and industrial applications.

The synthesis of 1-(Benzyloxy)-2-bromo-3-fluoro-4-methylbenzene involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring high yield and purity. The compound is often synthesized via nucleophilic aromatic substitution or through coupling reactions, depending on the specific substituent placement and desired stereochemistry. These methods have been refined to minimize byproducts and improve the overall efficiency of the synthesis.

One of the most notable features of 1-(Benzyloxy)-2-bromo-3-fluoro-4-methylbenzene is its reactivity under various chemical conditions. The presence of electron-withdrawing groups such as bromine and fluorine enhances the electrophilic aromatic substitution reactivity, while the benzyloxy group introduces steric hindrance and directs incoming nucleophiles to specific positions on the ring. This unique balance of electronic and steric effects makes the compound an ideal substrate for exploring reaction mechanisms in heterocyclic chemistry and medicinal chemistry.

Recent studies have highlighted the potential of 1-(Benzyloxy)-2-bromo-3-fluoro-4-methylbenzene in drug discovery programs. Its structure serves as a scaffold for developing bioactive molecules with potential applications in oncology, neurodegenerative diseases, and infectious diseases. For instance, researchers have utilized this compound as a precursor for synthesizing analogs with improved pharmacokinetic profiles and enhanced biological activity. These findings underscore its importance in contemporary medicinal chemistry research.

In addition to its role in drug discovery, 1-(Benzyloxy)-2-bromo-3-fluoro-4-methylbenzene has found applications in materials science. Its ability to undergo polymerization under specific conditions makes it a candidate for developing advanced materials with tailored properties. Recent investigations have explored its use in constructing stimuli-responsive polymers and functional coatings, which could find applications in sensors, drug delivery systems, and electronic devices.

The physical and chemical properties of 1-(Benzyloxy)-2-bromo-3-fluoro-4-methylbenzene have been extensively studied to understand its behavior under different environmental conditions. For example, its solubility in various solvents, thermal stability, and spectral characteristics (UV-vis, IR, NMR) have been documented in recent research papers. These studies provide valuable insights into its handling, storage, and compatibility with other chemicals.

From an environmental perspective, the biodegradation and toxicity profiles of 1-(Benzyloxy)-2-bromo-3-fluoro-4-methylbenzene are critical considerations for its safe use and disposal. Recent eco-toxicological studies have assessed its impact on aquatic organisms and soil microorganisms. These findings emphasize the need for responsible handling practices to minimize ecological risks associated with this compound.

In conclusion, 1-(Benzyloxy)-2-bromo-3-fluoro-4-methylbenzene is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and functional versatility make it an invaluable tool for researchers in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing scientific knowledge will undoubtedly expand further.